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Introduction: For decades, the multi-site fungicide mancozeb has been a cornerstone of potato
late blight (Phytophthora infestans) management programs. Its broad-spectrum activity and low
risk of resistance development have made it invaluable.[1] However, due to regulatory actions,
such as its ban for agricultural use in the European Union as of January 2022, and growing
environmental and health concerns, the need for effective alternatives is critical.[1][2][3][4] This
guide provides a comparative evaluation of chemical and biological alternatives to mancozeb,
supported by experimental data to inform researchers, scientists, and crop protection
professionals.

Section 1: Synthetic Fungicide Alternatives

Several single-site and combination fungicides have demonstrated high efficacy against P.
infestans, often exceeding that of mancozeb under experimental conditions. Key alternatives
include products based on cyazofamid, mandipropamid, and oxathiapiprolin. Phosphite-based
fungicides also represent a distinct class of compounds that offer both direct pathogen
inhibition and induction of host defense mechanisms.[5][6][7]

Data Presentation: Efficacy of Synthetic Fungicides

The following table summarizes the performance of leading synthetic alternatives compared to
mancozeb from a key tunnel experiment. Efficacy was evaluated based on the Area Under the
Disease Progress Curve (AUDPC), a standard measure of disease development over time, and

final tuber yield.
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e Zorvec Endavia (Oxathiapiprolin + Benthiavalicarb) provided the most effective control,
significantly outperforming mancozeb even with one-third of the applications.[1][2][3]

e Ranman (Cyazofamid) and Revus (Mandipropamid) also demonstrated superior control to
mancozeb.[1][2]

» The high efficacy of these single-site fungicides underscores the importance of rotation and
mixing partners to manage the risk of fungicide resistance, a role previously filled by the
multi-site activity of mancozeb.[1][2][13]

e Phosphite-based fungicides are particularly noted for protecting tubers from blight and pink
rot, though they are less effective at protecting foliage.[5][8] They can be integrated into
programs, sometimes allowing for reduced doses of conventional fungicides.[6]

Section 2: Biological Control Agents (BCASs) & Novel
Alternatives

Biological control agents, including bacteria, fungi, and other microorganisms, offer an
alternative approach by competing with or antagonizing the pathogen, or by inducing systemic
resistance in the host plant.[14][15] While often not as potent as leading synthetic fungicides
when used alone, they are valuable components of Integrated Pest Management (IPM)
programs.

Data Presentation: Efficacy of Biological Alternatives

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10672005/
https://ouci.dntb.gov.ua/en/works/9Zw5ZqL7/
https://scispace.com/papers/replacing-mancozeb-with-alternative-fungicides-for-the-2cepbi5so6
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10672005/
https://ouci.dntb.gov.ua/en/works/9Zw5ZqL7/
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10672005/
https://ouci.dntb.gov.ua/en/works/9Zw5ZqL7/
https://www.fwi.co.uk/arable/crop-management/disease-management/controlling-blight-without-mancozeb-6-potential-solutions
https://jhbiotech.com/docs/Study-Fosphite-Potato.pdf
https://millerresearch.com/wp-content/uploads/2019/01/Overview_of_Fungicides_for_Late_Blight_2018.pdf
https://www.mdpi.com/2077-0472/12/2/189
https://pubmed.ncbi.nlm.nih.gov/37555293/
https://www.researchgate.net/publication/292464491_Biological_control_of_potato_late_blight_by_means_of_induction_systemic_resistance_and_antagonism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

] Proposed
Biocontrol ) ] Observed
Organism Mechanism of _ Source
Agent / Product _ Efficacy
Action
Reduced disease
) Antagonism severity from
Bacillus o
Isolate RS65 ) (inhibition of 31.26% (control) [2]
velezensis ] )
mycelial growth) to 16.54% in
Vivo.[2]
Antagonism, Among the most
) Trichoderma competition, effective
Trichoderma + ) ) ) )
) spp. + Bacillus induction of biocontrol [15][16]
Bacillus ) ) ) )
spp. systemic options in a field
resistance. study.[16]
Upto 77%
disease
Elicitation of o
] ] protection in low-
Willaertia magna  plant defenses, ]
Amoeba Lysate ) o pressure field [17]
C2c Maky anti-germinative ) ]
) trials; increased
properties. _
yield up to 30%.
[17]
Key Findings:

» Specific bacterial isolates, such as Bacillus velezensis RS65, can significantly inhibit the
growth of P. infestans and reduce disease severity in plants.[2]

o Combinations of BCAs, like Trichoderma and Bacillus, are recommended as promising
alternatives for managing blight diseases.[16]

» Novel products, such as the lysate of the amoeba Willaertia magna, show a dual mode of
action by directly inhibiting the pathogen and stimulating the plant's own defenses.[17]

Section 3: Experimental Methodologies & Workflows
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To ensure the robust evaluation of fungicide efficacy, standardized experimental protocols are
essential. The data cited in this guide are derived from studies employing rigorous scientific
methods.

Experimental Protocol: Standard Fungicide Field
Efficacy Trial

A typical experimental setup for evaluating alternatives to mancozeb involves a Randomized
Complete Block Design (RCBD) to minimize the effects of field variability.[2][18]

» Site Preparation & Planting: A susceptible potato cultivar (e.g., 'Russet Burbank', 'Agria’) is
planted in plots, typically consisting of 4 rows of 10-15 meters in length.[18][19] Plots are
separated by untreated buffer rows to minimize spray drift.[20]

o Treatment Groups: The experiment includes an untreated control, a mancozeb standard
treatment, and various alternative fungicide treatments. Each treatment is replicated 3-4
times.[18][19][20]

o Fungicide Application: Treatments are applied according to predefined schedules (e.g., 7, 9,
or 21-day intervals) using a calibrated sprayer to ensure thorough coverage.[1][20]
Applications typically begin when plants are approximately 15 cm high or before the onset of
disease symptoms.[21]

 Inoculation: In many trials, plots are artificially inoculated with a sporangial suspension of a
known P. infestans isolate to ensure uniform disease pressure. In other cases, trials rely on
natural infection from spreader rows or ambient inoculum.[19]

o Disease Assessment: Disease severity is visually assessed at regular intervals (e.g., weekly)
by estimating the percentage of foliage destroyed by late blight on a 0-100% scale.[18]

o Data Analysis: The Area Under the Disease Progress Curve (AUDPC) is calculated from the
sequential disease severity ratings. AUDPC values and final tuber yields are subjected to
Analysis of Variance (ANOVA), and treatment means are compared using a post-hoc test
(e.g., Tukey's HSD) to determine statistical significance.[1]

Visualization: Experimental Workflow
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Caption: Workflow for a typical potato blight fungicide efficacy trial.

Section 4: Resistance Management & Integrated
Strategies

A critical drawback of moving from a multi-site fungicide like mancozeb to single-site
alternatives is the increased risk of selecting for resistant strains of P. infestans.[13] Therefore,
a successful long-term strategy cannot rely on a single alternative.

An effective IPM strategy should involve:

 Alternation of Fungicides: Rotating fungicides with different FRAC group codes is essential.
[1][2] For example, a program could alternate between a CAA inhibitor (Revus), a Qil
inhibitor (Ranman), and an OSBP inhibitor (Zorvec).[1][2]

o Use of Tank Mixes: Where appropriate, tank-mixing a single-site fungicide with a multi-site
protectant (like copper) can help mitigate resistance development.

« Integration of BCAs and Phosphites: Incorporating biologicals and phosphites can reduce
the overall reliance on conventional fungicides and introduce different modes of action,
further diversifying the control strategy.[6][16]

Visualization: Fungicide Mode of Action & Resistance
Strategy

Caption: Alternating single-site fungicides to manage resistance.

Conclusion

While the withdrawal of mancozeb presents a significant challenge, robust and effective
alternatives are available. High-efficacy synthetic fungicides like Zorvec Endavia, Ranman, and
Revus can provide superior disease control.[1][2][3] However, their single-site mode of action
necessitates the adoption of stringent resistance management strategies. The integration of
phosphites and a growing arsenal of biological control agents will be crucial for developing
sustainable, long-term IPM programs that effectively manage potato late blight in a post-
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mancozeb era. Future research should continue to focus on optimizing these integrated

strategies and discovering novel modes of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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